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Compound of Interest

Piperidine-3-carbonitrile
Compound Name:
hydrochloride

Cat. No.: B596280

An In-depth Technical Guide to Piperidine-3-
carbonitrile Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Piperidine-3-carbonitrile
hydrochloride, a key building block in medicinal chemistry and drug discovery. This document
details its chemical identity, molecular structure, relevant quantitative data, a representative
synthetic protocol, and its application in the development of therapeutic agents.

Chemical Identity and Molecular Structure

Piperidine-3-carbonitrile hydrochloride is a heterocyclic compound featuring a piperidine
ring substituted with a nitrile group at the 3-position. It is typically available as a racemic
mixture and as individual enantiomers, which are crucial for the stereospecific synthesis of
complex biologically active molecules. The hydrochloride salt form enhances the compound's
stability and solubility in aqueous media.

The molecular structure of Piperidine-3-carbonitrile hydrochloride is characterized by a
saturated six-membered nitrogen-containing ring. The nitrile group at the 3-position is a
versatile chemical handle for further synthetic transformations.
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Molecular Structure:
Caption: Molecular Structure of Piperidine-3-carbonitrile Hydrochloride.

Quantitative Data

The following table summarizes the key chemical identifiers and properties of Piperidine-3-
carbonitrile hydrochloride and its common stereoisomers.

Property Value Citation(s)
) Piperidine-3-carbonitrile
Chemical Name ] [1][2]
hydrochloride

3-Cyanopiperidine

Synonyms hydrochloride s
Molecular Formula CeH11CIN2 [11[2][3]
Molecular Weight 146.62 g/mol [1112][3]
CAS Number (Racemate) 1199773-75-5 [1][4]

CAS Number (S)-enantiomer 915226-72-1

CAS Number (R)-enantiomer 1407991-27-8 [3]
Appearance Solid [2]
Purity (Typical) >95% - 97% [2][3]

N Soluble in polar solvents,
Solubility ] [2]
particularly water.

Room temperature, under an
Storage _ [3]
inert atmosphere.

Experimental Protocols
Representative Synthesis of 3-Cyanopiperidine
Hydrochloride
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A common method for the synthesis of cyanopiperidines is through the dehydration of the
corresponding carboxamide. The following is a representative protocol adapted for the
synthesis of 3-cyanopiperidine hydrochloride from piperidine-3-carboxamide.

Materials:

Piperidine-3-carboxamide

Thionyl chloride (SOCI2)

Anhydrous Toluene

Nitrogen gas supply

Standard laboratory glassware and stirring equipment

Procedure:

A solution of piperidine-3-carboxamide is prepared in anhydrous toluene in a round-bottom
flask under a nitrogen atmosphere.

e The solution is cooled in an ice bath to 0-5 °C.

e Thionyl chloride (2 to 3 molar equivalents) is added dropwise to the stirred solution,
maintaining the temperature below 10 °C.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours until the reaction is complete (monitored by TLC or LC-MS).

e The resulting precipitate, Piperidine-3-carbonitrile hydrochloride, is collected by filtration.

e The solid is washed with cold toluene to remove any unreacted starting materials and
byproducts.

e The product is then dried under vacuum to yield the final product as a solid.

Note: This is a representative protocol and may require optimization for scale and purity
requirements. Appropriate safety precautions should be taken when handling thionyl chloride
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and other reagents.

Role in Drug Discovery and Development

Piperidine-3-carbonitrile hydrochloride serves as a crucial chiral building block for the
synthesis of more complex and biologically active molecules. The piperidine scaffold is a
privileged structure in medicinal chemistry, appearing in numerous approved drugs.

This compound is particularly valuable in the development of ligands for Central Nervous
System (CNS) targets. For instance, it has been utilized in the synthesis of dual-acting
histamine Hs and sigma-1 receptor ligands, which are being investigated for the treatment of
neuropathic pain and other neurological disorders. The protonated piperidine nitrogen is often
essential for forming key interactions, such as salt bridges, with amino acid residues in the
binding pockets of target proteins. The nitrile group provides a versatile point for further
chemical modifications, allowing for the exploration of a wide chemical space to optimize
potency, selectivity, and pharmacokinetic properties.

Synthetic Elaboration
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Caption: Role of Piperidine-3-carbonitrile HCI in Drug Discovery.

Spectroscopic Data

Detailed spectroscopic data such as *H NMR, 3C NMR, and Mass Spectrometry are typically
available from commercial suppliers upon request. This data is essential for confirming the
structure and purity of the compound before its use in synthetic applications. Characteristic
signals in 13C NMR for the nitrile group are expected to appear around 110-125 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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